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Compound of Interest

Compound Name: Atrol

Cat. No.: B14120838

An initial review of scientific and medical literature reveals that the term "Atrol" is used in
several distinct contexts. To provide an accurate and in-depth technical guide as requested, it is
crucial to first identify the specific subject of interest. Below is a summary of the different
meanings associated with "Atrol" found in existing literature.

Atrol as a Brand Name for Cetirizine
Dihydrochloride

"Atrol" is a brand name for a medication containing cetirizine dihydrochloride, a second-
generation antihistamine.[1][2] It is primarily used to alleviate symptoms associated with allergic
conditions.

Mechanism of Action: Cetirizine is a potent and selective antagonist of the peripheral histamine
H1 receptor.[2] It works by blocking the action of histamine, a substance in the body that
causes allergic symptoms.[1][3] This inhibition occurs during the early phase of a histamine-
mediated allergic reaction. Additionally, it has been shown to reduce the migration of
inflammatory cells and the release of mediators associated with the late stages of an allergic
response.[2]

Pharmacokinetics: After administration of a 10 mg dose, cetirizine reaches a peak plasma
concentration of approximately 257 mcg/L within one hour in adults.[2] Food does not
significantly affect the extent of absorption but may slightly delay the rate at which it is
absorbed.[2]
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Therapeutic Uses:
« Alleviation of symptoms for seasonal and perennial allergic rhinitis.[2]
o Treatment of chronic idiopathic urticaria (hives).[2][3]

e Management of allergen-induced asthma.[2]

"Atro" as an Abbreviation for Drosophila Atrophin

In the field of developmental biology and genetics, "Atro" is used as an abbreviation for
Atrophin, a transcriptional corepressor in Drosophila (fruit flies).[4] Mutations in the human
homolog, Atrophinl, are linked to the neurodegenerative disease dentatorubral-pallidoluysian
atrophy (DRPLA).[4]

Core Function: Drosophila Atrophin (Atro) plays a critical role in development, and its mutation
can lead to neurodegeneration, segmentation, and patterning defects.[4] It functions as a
transcriptional corepressor, regulating the expression of numerous genes.[4]

Signaling Pathway Involvement: Research has shown that Atro is a significant regulator of key
developmental signaling pathways, including:

o Dpp (Decapentaplegic) signaling: Atro regulates this pathway, in part by controlling the
expression of the gene thickveins.[4]

o Notch signaling: Atro modulates Notch signaling, partially through the regulation of the gene
fringe.[4]

A genomic analysis using ChiP-seq identified approximately 1300 potential direct targets of
Atro, including components of these critical pathways.[4] Furthermore, Atro interacts with the
GAGA Factor, Trithorax-like (Trl), to moderate the transcription of developmental genes.[4]

Below is a simplified representation of Atro's role in modulating developmental pathways.
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Caption: Interaction of Atro/Trl complex with Dpp and Notch signaling pathways.

"atROL" as an Abbreviation for All-trans-retinol

In biochemistry, particularly in studies related to vision and vitamin A metabolism, "atROL" is
the standard abbreviation for all-trans-retinol.

Biochemical Reaction: All-trans-retinol is a key component of the retinoid cycle. It is formed
from all-trans-retinal (atRAL) through a reduction reaction. This conversion is catalyzed by
enzymes such as short-chain dehydrogenase/reductase 3, using NADPH as a cofactor.[5]

The reaction can be summarized as: atRAL + NADPH + H+ = atROL + NADP+[5][6]

This process is essential for regenerating the chromophore of visual pigments, allowing for
sustained vision, especially in bright light conditions (daylight vision).[6]

A diagram of this biochemical conversion is provided below.
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Caption: Enzymatic reduction of all-trans-retinal (atRAL) to all-trans-retinol (atROL).

Other Contexts

e Atrolar: A brand name for a tablet containing Atorvastatin, a statin medication used to lower
high blood cholesterol and triglycerides.[7]

e Atrol Pharmaceuticals Pvt. Ltd.: An integrated pharmaceutical company based in India.[8]

Given the distinct nature of these topics, a single, cohesive technical guide is not feasible.
Please specify which "Atrol" is the intended subject for the in-depth literature review:

Cetirizine (Antihistamine)

Drosophila Atrophin (Transcriptional Corepressor)

All-trans-retinol (Biochemical Compound)

Atorvastatin (Cholesterol Medication)

Upon clarification, a detailed report with quantitative data tables, experimental protocols, and
relevant visualizations will be developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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